Organic nitrates are a class of compounds derived from nitric acid (HNO₃) and contain one or more nitro groups (-NO₂). These molecules play a significant role in various chemical applications, particularly as precursors for explosives, pharmaceuticals, and agricultural chemicals. In the medical field, organic nitrates have been widely recognized for their vasodilating properties, making them essential components of treatments for angina pectoris. The stability and reactivity of these compounds vary depending on the specific nitro group's position and the substituents attached to the parent molecule. Due to their versatile chemical nature, organic nitrates are crucial in developing new materials, drugs, and industrial processes.